Cas no 2989-59-5 (Ethanol,2-[methyl[1-methyl-2-(10H-phenothiazin-10-yl)ethyl]amino]-)

Ethanol,2-[methyl[1-methyl-2-(10H-phenothiazin-10-yl)ethyl]amino]- structure
2989-59-5 structure
Product Name:Ethanol,2-[methyl[1-methyl-2-(10H-phenothiazin-10-yl)ethyl]amino]-
CAS No:2989-59-5
MF:C18H22N2OS
MW:314.445083141327
CID:290792
PubChem ID:265401
Update Time:2025-04-19

Ethanol,2-[methyl[1-methyl-2-(10H-phenothiazin-10-yl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[methyl[1-methyl-2-(10H-phenothiazin-10-yl)ethyl]amino]-
    • 2-[methyl(1-phenothiazin-10-ylpropan-2-yl)amino]ethanol
    • DTXSID10295344
    • 2989-59-5
    • NSC-101330
    • NSC101330
    • Inchi: 1S/C18H22N2OS/c1-14(19(2)11-12-21)13-20-15-7-3-5-9-17(15)22-18-10-6-4-8-16(18)20/h3-10,14,21H,11-13H2,1-2H3
    • InChI Key: OVBCYALNGQQYRZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)N(C)CCO

Computed Properties

  • Exact Mass: 314.14546
  • Monoisotopic Mass: 314.145
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.185
  • Boiling Point: 474.5°Cat760mmHg
  • Flash Point: 240.8°C
  • Refractive Index: 1.626
  • PSA: 26.71
  • LogP: 3.66690
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